Cas no 941955-04-0 (N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethoxybenzene-1-sulfonamide)

• Product Name: N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethoxybenzene-1-sulfonamide
• CAS No: 941955-04-0
• MF: C₂₁H₂₆N₂O₅S
• MW: 418.506544589996
• CID: 6271274
• PubChem ID: 16828168
• Update Time: 2025-07-24

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethoxybenzene-1-sulfonamide
• N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethoxybenzenesulfonamide
• 941955-04-0
• AKOS024645354
• F2385-0193
• N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-2,5-dimethoxybenzenesulfonamide

• Inchi： 1S/C21H26N2O5S/c1-4-5-12-23-18-9-7-16(13-15(18)6-11-21(23)24)22-29(25,26)20-14-17(27-2)8-10-19(20)28-3/h7-10,13-14,22H,4-6,11-12H2,1-3H3
• InChI Key： XVUJATCSNZJNEG-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)(NC1C=CC2=C(C=1)CCC(N2CCCC)=O)(=O)=O

Computed Properties

• Exact Mass: 418.15624311g/mol
• Monoisotopic Mass: 418.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.3Ų

Additional information on N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethoxybenzene-1-sulfonamide

Introduction to N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 941955-04-0)

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethoxybenzene-1-sulfonamide, identified by its CAS number 941955-04-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule represents a unique structural motif that combines a tetrahydroquinoline scaffold with a sulfonamide functional group, positioned alongside a dimethoxybenzene moiety. The intricate arrangement of these functional groups not only confers distinct chemical properties but also opens up a myriad of possibilities for its application in drug discovery and medicinal chemistry.

The tetrahydroquinoline core is a well-documented pharmacophore in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. Specifically, the 1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl moiety introduces a flexible aliphatic chain and an oxygenated ring system, which can modulate the electronic and steric properties of the molecule. This flexibility is crucial for optimizing binding affinity and selectivity when interacting with biological targets.

The presence of the sulfonamide group (-SO₂NH₂) further enhances the pharmacological potential of this compound. Sulfonamides are widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The sulfonamide functionality can act as a hydrogen bond acceptor or donor, facilitating interactions with polar residues in protein active sites. Moreover, the sulfonamide group can be further modified to introduce additional pharmacophoric elements, thereby expanding the chemical space for drug design.

The dimethoxybenzene substituent adds another layer of complexity to the molecule. The methoxy groups introduce electron-donating effects through resonance and inductive mechanisms, which can influence the electronic distribution across the aromatic system. This modification can alter the molecule's solubility profile and metabolic stability, making it more amenable to oral administration or other routes of delivery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies have shown that compounds featuring tetrahydroquinoline scaffolds can exhibit potent activity against various therapeutic targets. For instance, derivatives of tetrahydroquinoline have been explored as inhibitors of kinases and other enzyme families implicated in cancer and inflammatory diseases. The sulfonamide moiety further enhances these interactions by providing additional binding points within the active site.

In vitro studies have begun to elucidate the pharmacological profile of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethoxybenzene-1-sulfonamide. Preliminary data suggest that this compound exhibits moderate affinity for certain enzyme targets while maintaining good selectivity over off-target proteins. The combination of structural features—tetrahydroquinoline core, sulfonamide group, and dimethoxybenzene substituent—appears to confer favorable pharmacokinetic properties such as solubility and metabolic stability.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic approaches may involve multi-step sequences involving cyclization reactions to form the tetrahydroquinoline ring system followed by functionalization at specific positions to introduce the sulfonamide and dimethoxybenzene moieties. Advances in synthetic methodology have enabled more efficient routes to complex heterocycles like tetrahydroquinolines through transition-metal-catalyzed reactions or biocatalytic transformations.

The potential applications of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethoxybenzene-1-sulfonamide extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable scaffold for designing molecules with enhanced bioavailability or targeted delivery systems. Additionally, its ability to interact with biological targets suggests potential utility in diagnostic imaging or as a tool compound for studying protein-ligand interactions.

Ongoing research is focused on optimizing the synthesis and exploring new derivatives of this compound to enhance its therapeutic potential. By leveraging computational tools and high-throughput screening techniques, researchers aim to identify novel analogs with improved efficacy and reduced side effects. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates for further development.

The future prospects for N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethoxybenzene-1-sulfonamide are promising given its unique structural features and demonstrated biological activity. As our understanding of disease mechanisms continues to evolve at a rapid pace—particularly in areas such as oncology and neurology—compounds like this one will play an increasingly important role in addressing unmet medical needs.